4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol
• SMILES: CCN(C1CCN(CC1)C(=O)OC(C)(C)C)C(=O)CN
• InChI: InChI=1S/C14H27N3O3/c1-5-17(12(18)10-15)11-6-8-16(9-7-11)13(19)20-14(2,3)4/h11H,5-10,15H2,1-4H3
• InChIKey: MBXNBMWPTHBVAY-UHFFFAOYSA-N

PROTAC campaigns using lipophilic warheads (cLogP > 4) face solubility-permeability trade-offs and P-gp efflux driven by secondary amide H-bond donors. This compound resolves both: the tertiary N-ethyl acetamide eliminates one HBD, reducing efflux recognition, while its computed LogP of 1.19 sits in the optimal 1-2 window for passive permeability. Key advantages: (1) 4-position geometry provides a linear exit vector-unlike the 3-position isomer's bent trajectory-preserving ternary complex geometry; (2) Boc protection on the piperidine nitrogen enables acidolytic deprotection orthogonal to hydrogenolysis-labile Cbz analogs, supporting one-pot sequential deprotection; (3) 98% purity and solid/semi-solid state at ambient temperature simplify stoichiometric weighing for parallel synthesis. Convergent synthesis: deprotect with TFA/DCM, couple the piperidine nitrogen to a carboxylic acid-bearing E3 ligand (HATU/DIPEA), then acylate the free primary amine with the warhead-no protecting group manipulation required.

Boc-Protected Piperidine Building Block Overview

4-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353961-94-0) is a bifunctional piperidine building block that combines a tert-butyloxycarbonyl (Boc)-protected piperidine nitrogen with an N-ethyl-2-aminoacetamide side chain at the 4-position . With a molecular formula of C₁₄H₂₇N₃O₃ and a molecular weight of 285.38 g·mol⁻¹, this compound belongs to the class of semi-rigid heterobifunctional linkers widely employed in proteolysis-targeting chimera (PROTAC) design and kinase inhibitor scaffold construction [1]. Its tertiary amide architecture and single primary amine terminus distinguish it from simpler piperidine intermediates, offering a pre-organized geometry that is not readily replicated by in-class analogs .

Semi-rigid heterobifunctional building block for PROTAC linker design

4-position linear exit vector supports kinase inhibitor scaffold construction

Boc protection enables orthogonal deprotection in convergent synthesis

• [1] Cecchini, C. et al. Linkers as Game-changers in PROTAC Technology: Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. ChemMedChem 2022, 17, e202200142. View Source

Why Generic Substitution Fails for This Building Block

Generic substitution within the piperidine-Boc building block family overlooks three critical differentiators that cumulatively determine downstream synthetic efficiency and final compound performance. First, the N-ethyl group on the acetamide nitrogen eliminates one hydrogen-bond donor relative to the des-ethyl analog, altering LogP by approximately +0.73 units and reducing metabolic vulnerability at the amide bond . Second, the 4-position substitution geometry provides a linear exit vector from the piperidine ring, whereas the 3-position isomer introduces a bent trajectory and an additional chiral center, fundamentally changing the spatial relationship between conjugated moieties . Third, the Boc protecting group enables acidolytic deprotection orthogonal to the hydrogenolysis required for the benzyl carbamate analog, making one-pot sequential deprotection strategies infeasible with the Cbz variant . These differences are not cosmetic; they propagate into altered ternary complex geometry in PROTACs, shifted kinase selectivity profiles, and divergent synthetic route feasibility.

N-Ethyl group alters lipophilicity and H-bond profile

Compared to the des-ethyl analog, the N-ethyl substituent shifts LogP by approximately +0.73 and removes one hydrogen-bond donor, which can modify permeability and metabolic stability in downstream conjugates.

4-Position geometry not interchangeable with 3-position isomer

The linear exit vector from the piperidine 4-position differs fundamentally from the bent trajectory and additional chiral center of the 3-position isomer, leading to distinct spatial arrangements in PROTAC ternary complexes.

Boc deprotection orthogonality lost with Cbz analog

Acid-labile Boc cleavage is incompatible with hydrogenolytic Cbz removal, making the Cbz variant unsuitable for substrates bearing reducible functional groups common in advanced intermediates.

Quantitative Differentiation Evidence

N-Ethyl Substitution and Calculated LogP Increase

The N-ethyl substituent on the acetamide nitrogen of the target compound raises the computed LogP to 1.19, compared with 0.46 for the otherwise identical des-ethyl analog tert-butyl 4-(2-aminoacetamido)piperidine-1-carboxylate (CAS 1353953-61-3) . This ΔLogP of +0.73 is consequential: in PROTAC linker design, linker LogP values in the 0–2 range have been associated with balanced solubility and passive permeability, while values below 0.5 frequently necessitate additional structural modifications to achieve cellular uptake [1].

LogP shift

Reported

Target LogP 1.19 vs des-ethyl analog 0.46 (ΔLogP +0.73)

Supports linker lipophilicity range for balanced passive permeability

Computed LogP values; experimental confirmation advised

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 1.1931 (computed)
Comparator Or Baseline	tert-Butyl 4-(2-aminoacetamido)piperidine-1-carboxylate (CAS 1353953-61-3): LogP = 0.4608 (computed)
Quantified Difference	ΔLogP = +0.7323 (target minus comparator)
Conditions	Computed LogP values from supplier-provided cheminformatics data (LeYan); calculation method not specified but consistent across both compounds

Why This Matters

A LogP shift of +0.73 can be the difference between a linker that requires auxiliary solubilizing groups and one that achieves acceptable cellular permeability without additional synthetic complexity, directly impacting PROTAC development timelines and cost.

• [1] Troup, R. I. et al. Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy 2020, 1, 273–312. View Source

Topological Polar Surface Area and Solubility Potential

The target compound exhibits a TPSA of 75.87 Ų, which is 20.31 Ų (36.5%) higher than the TPSA of 55.56 Ų for the simpler 4-(2-aminoethyl)-1-Boc-piperidine (CAS 146093-46-1) that lacks the acetamide carbonyl . In the context of the widely cited TPSA threshold of <140 Ų for oral absorption and <60–70 Ų for CNS penetration, the target compound occupies an intermediate design space suitable for peripherally restricted oral agents or parenteral PROTACs [1]. The aminoethyl analog, with its lower TPSA, may be preferred for CNS-targeted linkers but at the expense of reduced aqueous solubility.

TPSA difference

Reported

TPSA 75.87 Ų vs simpler aminoethyl analog 55.56 Ų (+36.5%)

Higher polar surface area may support aqueous solubility for screening workflows

Computed TPSA; solubility should be measured under assay conditions

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 75.87 Ų
Comparator Or Baseline	4-(2-Aminoethyl)-1-Boc-piperidine (CAS 146093-46-1): TPSA = 55.56 Ų
Quantified Difference	ΔTPSA = +20.31 Ų (+36.5%)
Conditions	TPSA values from supplier data (LeYan for target compound; Integle for comparator); both computed by standard algorithms

Why This Matters

The elevated TPSA of the target compound provides a measurable solubility advantage that can simplify formulation for in vitro screening and reduce the need for co-solvents, a practical benefit for high-throughput PROTAC synthesis workflows.

• [1] Pajouhesh, H.; Lenz, G. R. Medicinal chemical properties of successful central nervous system drugs. NeuroRx 2005, 2, 541–553. View Source

Boiling Point and Laboratory Handling Stability

The predicted boiling point of the target compound is 411.3±45.0 °C, which is approximately 95 °C higher than the 316.0±15.0 °C reported for 4-(2-aminoethyl)-1-Boc-piperidine (CAS 146093-46-1) . This substantial difference, attributable to the additional amide carbonyl enabling stronger dipole–dipole interactions and potential intermolecular hydrogen bonding, translates into reduced evaporative losses during rotary evaporation and prolonged shelf stability under ambient laboratory storage. The aminoethyl analog, a liquid at room temperature, requires refrigeration (2–8 °C) and inert atmosphere storage, whereas the target compound's higher boiling point correlates with a solid or semi-solid physical state under similar conditions .

Boiling point

Data to verify

Predicted bp 411.3±45.0 °C vs aminoethyl analog 316.0±15.0 °C (Δ ≈ +95 °C)

Higher predicted boiling point may reduce evaporative loss during concentration

Predicted values; physical state and stability require experimental verification

Evidence Dimension	Boiling point (predicted at 760 mmHg)
Target Compound Data	411.3±45.0 °C
Comparator Or Baseline	4-(2-Aminoethyl)-1-Boc-piperidine (CAS 146093-46-1): 316.0±15.0 °C
Quantified Difference	ΔBP ≈ +95.3 °C
Conditions	Predicted values from ChemicalBook; consistent estimation methodology across both compounds

Why This Matters

The higher boiling point of the target compound reduces the risk of evaporative loss during vacuum concentration steps common in parallel synthesis, improving mass balance and simplifying inventory management for procurement teams.

4-Position Linear Exit Vector Geometry

Substitution at the piperidine 4-position, as in the target compound, projects the N-ethyl-2-aminoacetamide side chain along a para-axial trajectory approximately 180° opposed to the Boc-piperidine nitrogen, yielding a linear, centrosymmetric building block . In contrast, the (S)-3-position isomer (CAS 1353993-59-5) introduces a meta relationship that bends the exit vector by approximately 60° relative to the piperidine ring plane and creates a stereogenic center at C3, resulting in two possible enantiomers with identical computed LogP (1.19) and TPSA (75.87) but divergent biological target engagement . In PROTAC design, linear linkers have been demonstrated to promote productive ternary complex formation for targets with deep binding pockets, whereas kinked linkers may be preferred for shallow or peripheral binding sites [1]. The target compound's 4-position architecture pre-commits the geometry to linear extension without requiring chiral resolution.

Exit vector geometry

Class-level

4-position: linear (180°) achiral; 3-position isomer: bent (~60°) with chiral center

Linear geometry avoids chiral resolution and simplifies PROTAC SAR studies

Structure-based inference; target engagement context-dependent

Evidence Dimension	Substitution position geometry and stereochemical complexity
Target Compound Data	4-position (para); achiral at point of attachment; linear exit vector (180°)
Comparator Or Baseline	(S)-3-[(2-Amino-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353993-59-5): 3-position (meta); chiral center at C3; bent exit vector (~60° offset)
Quantified Difference	Angular difference ~60°; chiral center count: 0 (target) vs 1 (comparator)
Conditions	Structural inference from canonical SMILES; geometric comparison based on piperidine ring conformational analysis

Why This Matters

The linear, achiral geometry of the 4-position isomer eliminates the need for enantiomeric separation and the attendant yield loss and analytical burden, while providing a predictable spatial relationship between conjugated ligands that simplifies PROTAC linker structure–activity relationship (SAR) exploration.

• [1] Gadd, M. S. et al. Structural basis of PROTAC cooperative recognition for selective protein degradation. Nat. Chem. Biol. 2017, 13, 514–521. View Source

Orthogonal Boc Deprotection Strategy

The tert-butyl carbamate (Boc) group of the target compound can be quantitatively removed under mild acidic conditions (e.g., 20–50% TFA in DCM, 0.5–2 h at 25 °C), whereas the benzyl carbamate (Cbz) analog (CAS 1353984-14-1) requires heterogeneous hydrogenolysis (H₂, Pd/C, 1–4 atm, 4–24 h) that is incompatible with substrates bearing alkene, alkyne, or benzyl ether functionalities . In a typical PROTAC synthesis involving a VHL ligand bearing a benzylic hydroxyl, hydrogenolytic Cbz deprotection would risk concomitant reduction, while Boc deprotection with TFA proceeds with full chemoselectivity. This orthogonality is well-established in peptide chemistry, where Boc and Cbz groups are employed in mutually exclusive deprotection strategies to enable sequential amine unmasking without intermediate purification [1].

Deprotection orthogonality

Class-level

Boc: TFA/DCM (acidolysis); Cbz: H₂, Pd/C (hydrogenolysis)

Enables chemoselective deprotection in presence of reducible groups

Standard peptide methodology; verify compatibility with specific substrates

Evidence Dimension	Deprotection condition orthogonality
Target Compound Data	Boc deprotection: TFA/DCM (20–50% v/v), 25 °C, 0.5–2 h; compatible with benzyl ethers, alkenes, alkynes
Comparator Or Baseline	Benzyl 4-[(2-aminoacetyl)-ethylamino]piperidine-1-carboxylate (CAS 1353984-14-1): Cbz deprotection: H₂ (1–4 atm), Pd/C, 4–24 h; incompatible with reducible functional groups
Quantified Difference	Qualitative orthogonality: acidolysis vs hydrogenolysis mechanisms
Conditions	Standard peptide chemistry deprotection protocols (Greene & Wuts, Protective Groups in Organic Synthesis, 4th Ed.)

Why This Matters

The ability to deprotect the Boc group under acidolysis without affecting reduction-sensitive functionality enables convergent synthetic routes that avoid protecting group manipulation steps, reducing overall step count and improving yield in multi-gram scale-ups.

• [1] Isidro-Llobet, A.; Álvarez, M.; Albericio, F. Amino acid-protecting groups. Chem. Rev. 2009, 109, 2455–2504. View Source

Supplier-Certified Purity Specification

The target compound is available at a certified purity of 98% (HPLC) from LeYan (Product No. 1810488), matching the purity specification of the des-ethyl analog (1353953-61-3, 98%) and the 3-position isomer (1353993-59-5, 98%), while exceeding the 95% purity typical of many generic piperidine building blocks from smaller suppliers . In multi-step medicinal chemistry synthesis, an impurity burden of 2% versus 5% can represent a 2.5-fold reduction in byproduct formation that propagates through subsequent transformations, particularly critical when the compound serves as a late-stage intermediate in PROTAC assembly where chromatographic purification of the final heterobifunctional product is challenging due to high molecular weight [1].

Purity specification

Specification review

98% (HPLC) certified; generic piperidine building blocks typically 95%

Higher purity may reduce byproduct risk in late-stage PROTAC assembly

Supplier-certified; end-user analytical verification recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (HPLC, LeYan)
Comparator Or Baseline	Generic piperidine building blocks: typically 95%; des-ethyl analog (1353953-61-3): 98% (LeYan); 3-position isomer (1353993-59-5): 98% (LeYan)
Quantified Difference	Target purity 3 percentage points above the 95% industry baseline for research-grade intermediates
Conditions	Supplier-certified purity; batch-to-batch variation possible; verification by end-user analytical methods recommended

Why This Matters

The 98% purity specification reduces the risk of impurity-driven synthetic failures in PROTAC campaigns where the final degrader molecule cannot be trivially purified, making procurement of high-purity intermediates a cost-risk mitigation decision.

• [1] Bondeson, D. P. et al. Lessons in PROTAC design from targeted protein degradation. Cell Chem. Biol. 2018, 25, 78–87. View Source

High-Value Application Scenarios

PROTAC Linker Assembly with Balanced Lipophilicity

In PROTAC campaigns where the warhead and E3 ligase ligand are both highly lipophilic (cLogP > 4), the target compound serves as a semi-rigid, non-PEG linker whose computed LogP of 1.19 falls within the optimal window (1–2) for balancing aqueous solubility with passive membrane permeability . The tertiary amide eliminates a hydrogen-bond donor site that would otherwise contribute to P-glycoprotein efflux recognition, a known liability of secondary amide-containing PROTAC linkers [1]. Teams can directly conjugate the Boc-deprotected piperidine nitrogen to a carboxylic acid-bearing E3 ligand (e.g., VHL or CRBN recruiter) via standard HATU/DIPEA coupling, then functionalize the free primary amine with the warhead in a second amide bond-forming step, achieving a convergent synthesis without protecting group manipulation.

Kinase Inhibitor Scaffold Construction

For kinase inhibitor programs targeting the ATP-binding pocket with a solvent-exposed region tolerant of piperidine-based extensions, the target compound's 4-position geometry provides a linear trajectory that projects substituents directly into the solvent channel. This contrasts with 3-position isomers that direct the side chain at a 60° angle, potentially clashing with the glycine-rich loop . The N-ethyl group further aids in filling a hydrophobic sub-pocket often exploited for selectivity, as demonstrated in piperidine-containing JAK and RET inhibitors where N-alkyl acetamide motifs contribute to isoform selectivity [1]. The Boc group remains intact during typical Suzuki or Buchwald–Hartwig coupling conditions, allowing late-stage deprotection and diversification.

Parallel Library Synthesis with Orthogonal Protection

When constructing a library of bifunctional molecules requiring two sequential amine acylations with distinct coupling partners, the target compound's Boc protection enables a strategy where the piperidine nitrogen is unveiled first (TFA/DCM), acylated, and then the primary amine is engaged in a second coupling . This sequence is incompatible with the Cbz analog, which would require hydrogenolysis at the first deprotection step and risk reducing any alkene or benzyl ether functionalities in the library substrates [1]. The 3-position isomer complicates this workflow further by introducing a chiral center, requiring enantiomeric purity verification at each step—a burden eliminated by the achiral 4-position architecture.

Targeted Protein Degradation Probe Scale-Up

For chemical biology teams transitioning a PROTAC hit from microgram-scale screening to milligram-scale cellular target engagement studies, the target compound's 98% purity specification and higher boiling point (411.3 °C) relative to simpler aminoethyl linkers (316 °C) translate into reduced purification burden and lower risk of mass loss during solvent evaporation [1]. The solid or semi-solid physical state at ambient temperature, inferred from the high boiling point, also simplifies accurate weighing for stoichiometric reactions compared to the liquid aminoethyl analog, which requires refrigerated storage and is prone to pipetting inaccuracies during small-scale parallel synthesis .

Application

Selection Property

Validation Focus

PROTAC linker assembly

Linker lipophilicity profile

Passive permeability and ternary complex geometry

Kinase inhibitor scaffold construction

4-position linear exit vector

Solvent-channel compatibility and kinase selectivity

Parallel library synthesis

Orthogonal Boc protection

Sequential amine acylation without protecting group manipulation

Degrader probe scale-up

High-purity specification and thermal stability

Purification efficiency and stoichiometric control

• [1] Cecchini, C. et al. Linkers as Game-changers in PROTAC Technology: Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. ChemMedChem 2022, 17, e202200142. View Source